Cas no 2470440-22-1 (tert-butyl 2-(3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)acetate)

• Product Name: tert-butyl 2-(3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)acetate
• CAS No: 2470440-22-1
• MF: C₁₂H₁₆N₄O₄
• MW: 280.279842376709
• MDL: MFCD32711166
• CID: 5670581
• PubChem ID: 154878876
• Update Time: 2025-10-12

tert-butyl 2-(3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2470440-22-1
• tert-butyl 2-(3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)acetate
• Z4579117466
• EN300-27103453
• Tert-butyl 2-(3-methyl-2,6-dioxopurin-7-yl)acetate

• MDL： MFCD32711166
• Inchi： 1S/C12H16N4O4/c1-12(2,3)20-7(17)5-16-6-13-9-8(16)10(18)14-11(19)15(9)4/h6H,5H2,1-4H3,(H,14,18,19)
• InChI Key： VQFAUVLQXMJPSL-UHFFFAOYSA-N
• SMILES： O(C(CN1C=NC2=C1C(NC(N2C)=O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.11715500g/mol
• Monoisotopic Mass: 280.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 93.5Ų

Additional information on tert-butyl 2-(3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)acetate

tert-butyl 2-(3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)acetate (CAS No: 2470440-22-1)

tert-butyl 2-(3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)acetate, also known by its CAS number 2470440-22-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of purine derivatives, which are widely studied due to their diverse biological activities and potential applications in drug development.

The molecular structure of tert-butyl 2-(3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)acetate consists of a purine ring system with specific substituents. The purine moiety is a bicyclic structure composed of a pyrimidine ring fused to an imidazole ring. In this compound, the purine ring is modified with methyl and acetoxy groups at specific positions, which contribute to its unique chemical properties and biological functions.

Recent studies have highlighted the potential of tert-butyl 2-(3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)acetate as a promising candidate for various therapeutic applications. Researchers have explored its role in modulating cellular signaling pathways and its potential as an anti-inflammatory or anti-cancer agent. The compound's ability to interact with key proteins and enzymes makes it a valuable tool for understanding complex biological processes.

In terms of synthesis, tert-butyl 2-(3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)acetate can be prepared through a variety of organic reactions. These include nucleophilic substitutions, condensation reactions, and oxidation processes. The choice of synthetic route depends on the availability of starting materials and the desired purity of the final product.

The pharmacokinetic properties of this compound have also been investigated in recent studies. Understanding its absorption, distribution, metabolism, and excretion (ADME) profiles is crucial for evaluating its suitability as a drug candidate. Preliminary results suggest that the compound exhibits favorable pharmacokinetic characteristics, which may enhance its bioavailability and therapeutic efficacy.

In addition to its pharmacological applications, tert-butyl 2-(3-methyl-...